Cas no 71698-08-3 (Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)-)
71698-08-3 structure
Product Name:Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)-
Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)-
- (S)-α-Acetolactic Acid Potassium Salt
- (2S)-2-hydroxy-2-methyl-3-oxobutanoic acid
- (S)-Α-ACETOLACTIC ACID
- Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (2S)- (9CI)
- (S)-a-Acetolactic acid
- Butanoicacid, 2-hydroxy-2-methyl-3-oxo-, (S)-
- (S)-2-hydroxy-2-methyl-3-oxobutanoate
- Q209410
- SCHEMBL108620
- DTXSID70331535
- SB47803
- Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (S)-
- (S)-2-Acetolactate
- (S)-alpha-Acetolactic acid
- CHEBI:18409
- UNII-RTS9ADR29A
- (S)-.ALPHA.-ACETOLACTIC ACID
- (S)-2-hydroxy-2-methyl-3-oxobutanoicacid
- C06010
- RTS9ADR29A
- 71698-08-3
- X2X
- acetyl-D-lactic acid
- 2-Acetolactate, (S)-
- (S)-2-hydroxy-2-methyl-3-oxobutanoic acid
- NMDWGEGFJUBKLB-YFKPBYRVSA-N
- 119622-27-4
- LMFA01050460
- (S)-Alpha-Acetolactic Acid Potassium Salt
-
- Inchi： 1S/C5H8O4/c1-3(6)5(2,9)4(7)8/h9H,1-2H3,(H,7,8)/t5-/m0/s1
- InChI Key： NMDWGEGFJUBKLB-YFKPBYRVSA-N
- SMILES： O[C@](C(=O)O)(C(C)=O)C
Computed Properties
- Exact Mass: 132.04224
- Monoisotopic Mass: 132.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.7
- Topological Polar Surface Area: 74.6A^2
Experimental Properties
- Density: 1.316±0.06 g/cm3(Predicted)
- Boiling Point: 284.7±25.0 °C(Predicted)
- PSA: 74.6
- LogP: -0.58900
Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-480717-2.5 mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 2.5 mg |
￥2,557.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480717A-5 mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 5mg |
￥3,234.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480717B-50 mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 50mg |
￥21,059.00 | 2023-07-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661170-5mg |
(S)-2-Hydroxy-2-methyl-3-oxobutanoic acid |
71698-08-3 | 98% | 5mg |
￥2441.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661170-50mg |
(S)-2-Hydroxy-2-methyl-3-oxobutanoic acid |
71698-08-3 | 98% | 50mg |
￥19523.00 | 2024-05-02 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-480717-2.5mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 2.5mg |
￥2557.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480717A-5mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 5mg |
￥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480717B-50mg |
(S)-α-Acetolactic Acid Potassium Salt, |
71698-08-3 | 50mg |
￥21059.00 | 2023-09-05 |
Butanoic acid,2-hydroxy-2-methyl-3-oxo-, (2S)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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